To investigate the low cycle fatigue (LCF) performance and damage behaviours of marine high strength steels (HSSs), experimental analysis and constitutive modelling are carried out in this study. Basic mechanical properties are obtained by the monotonic tensile tests. Cyclic loading tests with different loading protocols are conducted to examine the cyclic stress-strain response. Based on the experimental data, the evolutions of peak stress, yield surface radius, backstress and LCF damage are discussed. The Ramberg-Osgood model and Manson-Coffin equation are fitted to characterize the cyclic stress-strain relation and LCF damage behaviours, respectively. Based on the continuum damage mechanics, a damage coupled cyclic elasto-plastic constitutive model is proposed to describe the hysteresis behaviours of marine HSSs. The model parameters are calibrated, and the model accuracy for stress-strain response and fatigue damage prediction is then verified by experimental data.

The 304HCu stainless steel (SS) is the candidate material for reheater and superheater tubes in Advanced Ultra Supercritical (AUSC) coal-fired power plants of India. In the present study, the creep design data have been generated for indigenously developed 304HCu SS using the creep properties (creep strain and the rupture life) and tensile properties available at the temperatures 923 K, 973 K and 1023 K. The time dependent allowable stresses were obtained for the above steel according to the stress criteria specified in ASME Section III Division 5 Subsection HB. The allowable stresses were also derived in the creep as well as non-creep regimes as per the guidelines in ASME Section IID. In both the cases, the maximum allowable stress at each temperature was dictated by the stress to cause rupture. The allowable stress determined as per Section IID was the same as that estimated according to section III.5 HB for creep exposure of 100,000 h. Further, it must be mentioned that, at the temperature range 923–1023 K, the indigenously developed 304HCu SS possess allowable stresses that are in par with the corresponding values specified in ASME code case 2328–2.

The increasing demand for oil and gas resources in China has promoted the rapid construction and development of oil and gas pipeline networks. With an increase in the mileage of high-grade pipeline, the intrinsic safety of pipeline girth weld faces serious challenges, and the existing fracture assessment methods have many shortcomings. The failure assessment diagram of the commonly used fracture assessment method in engineering is taken as the research object. Aiming at deficiency that it cannot accurately consider the strength matching characteristics of girth welds. Based on the failure assessment diagram theory and the equivalent stress-strain relationship method, the influence of crack size, pipeline diameter-thickness ratio, and material parameters on the fracture assessment accuracy of the girth weld is studied. The calculation method of optimized limit load and reference stress is established. Moreover, the improved fracture assessment process of pipeline girth weld is proposed, which makes up for the lack of conservative assessment results in traditional methods and improves the accuracy of fracture assessment girth weld under high-stress conditions.

The microstructural characterization, as well as phase and chemical composition of the transition zone between the 16Mo3 steel boiler tube and 310 austenitic stainless steel weld overlay produced by the Cold Metal Transfer method, were studied.It was showed that the transition zone has a complex structure related to the changing composition. Two separate areas are noticeable in the transition zone. The area near the fusion boundry is two phased (martensite and austenite). Detailed TEM investigation of this area disclosed martensitic–austenitic structure with the Kurdjumov-Sachs relationship between martensite and austenite. The microstructure of the part of the transition zone with Ms temperature lower than room temperature is austenite.The investigations showed that by using low energy welding method we can significantly reduce the width of the martensite area in the transition zone of weld overaly.

The effect of hydrogen charging on nanohardness (HIT), elastic work (Welast), and plastic work (Wplastic) was investigated using nanoindentation. To accomplish this, two high-strength low-alloy steels (AISI 4130 M and AISI 4137 M) were tested using electrochemical nanoindentation with different loading rates (5 mN/min and 15 mN/min). Additionally, a continuous multicycle (CMC) indentation loading profile was proposed to assess the hydrogen embrittlement (HE) effect on AISI 4130 M steel. Under a current density of 0.5 mA/cm2 and 5 mN/min loading rate, AISI 4137 M steel exhibited a 30.6% reduction in Welast and a 9.8% increase in HIT value. In contrast, under the same conditions, Welast increased by 5.0% for AISI 4130 M steel. For the CMC indentation tests conducted on AISI 4130 M steel, both HIT and Welast values were affected, as evidenced by a reduction between 7% and 10% in HIT and between 4% and 22% in Welast. The lower deformation rates resulting from long-term CMC-type indentations enable hydrogen to follow the dislocation movement. In the experimental setup under study, the hydrogen-induced softening caused by the shielding of the elastic fields was observed as a reduction in nanohardness.

The paper is devoted to a sandwich cylindrical pressure vessel closed with a dished head at both ends and loaded with external uniformly distributed pressure. Non-standard construction of the vessel is presented characterised by an asymmetric cross-section and superellipsoidal dished heads. The strength and buckling of such structure is numerically studied with the use of the finite element method limited to the linear range. The calculations are carried out for models with aluminium faces and aluminium foam core. The obtained results revealed the advantage of the superellipsoidal dished head compared to the hemispherical one in terms of stress distribution — the edge effect being a typical problem in such structures is diminished. This opens potential applications of such solution in actual structures. It is pointed out that the application of a superellipsoidal head assure a more favourable shear stress distribution in the core.

The prestressed concrete containment vessels (PCCVs) will be exposed to the temperature action followed by the internal pressure increasing after a loss of coolant accident (LOCA) with safety system failure. The damage evolution of the PCCV under the effect of thermal-pressure coupling deserves in-depth study. Moreover, different containment external temperatures are seldom considered in previous studies whereas they may further pose a great challenge for the design and safety of containments. Just as important, an attempt is first made in this paper to involve steel fiber in the construction of the containment to observe the performance of the containment with steel fiber strengthening under the effect of thermal-pressure coupling. Therefore, the influence of the possible outside temperature (i.e. −30 °C, −15 °C, 0 °C, 15 °C, and 30 °C) determined from the 5 existing or planned nuclear power plant sites in China on the distribution of temperature field of containment is researched firstly. Then, the damage indices corresponding to the containment are defined to represent the actual damage performance and failure mechanism of the structure. Finally, the comparative damage performance and failure mechanism between conventional and steel fiber reinforced concrete (SFRC) containments taking into account the effect of coupling temperature and internal pressure is detailedly discussed. The results show that the SFRC is more expeditious in restraining radial and vertical displacement of containment under lower external temperatures for subsequent internal pressure. Under the ultimate internal pressure, the SFRC containment has a reduction rate of 5.37% for radial displacement and 35.52% for vertical displacement at an external temperature of −30 °C, while 2.23% and 15.33% at an external temperature of 30 °C, respectively. Furthermore, SFRC containment has better performance under the effect of coupling of temperature and internal pressure compared to conventional containment. For example, at an internal pressure of 1.2 MPa, the damage reduction rate for concrete is 94.18% at an external temperature of −30 °C and 81.37% at 30 °C; for the steel liner, the damage reduction rate is 50.22% at an external temperature of −30 °C and 87.83% at 30 °C. For the containment prestressing tendons, the damage reduction rate is around 60% under ultimate internal pressure. The study can provide important guidance for siting and design of nuclear containments and alternative retrofitting measures for nuclear containments.

Aged spherical shells are consistently subject to corrosion, which can cause a dramatic decrease in loading capacity. Spherical shells can be subjected to large forces, or the size of the shell is required. On the basis of this research background, stiffened spherical shells (SSSs), which are set circular stiffeners set on the inner surface of the shell, is proposed. To quantify the influence of corrosion on the collapse pressure of the SSSs, stochastic numerical analysis is performed. The influences of tc/t, Dc/D, ts, hs, geometrical imperfection, and the number of stiffeners on the collapse pressure are revealed. This study investigates the constant and random tc/t. The formula that predicts the reduction factor of collapse pressure for the SSSs with random pitting corrosion is proposed. The maximum error is less than 14%. Results indicate that the proposed method has high accuracy in predicting the reduction factor corresponding to the pitting corrosion. The proposed analytical method is applicable for constant and random tc/t. The work presented in this paper can provide a reference for the efficient improvement of the collapse pressure of spherical shells and evaluating the collapse pressure of the existing SSSs.

The bolted connection is one of the most commonly adopted connection types in steel structures. The high strength bolted connection is always used in important steel structures. Corrosion is inevitable for bolted connections. To clearly reveal the influence of corrosion on the clamping force of high strength bolts, the stochastic numerical model of randomly corroded bolt connections is established. The whole corrosion process can be simulated through the established stochastic numerical model. The influences of uniform corrosion and random corrosion are analyzed. The change rule of clamping force along with mass loss ratio is analyzed. The random distribution of clamping force corresponding to specific mass loss ratio of bolt head is clarified. The probabilistic distribution of clamping force of randomly corroded bolts is revealed. The simplified numerical model of bolt group connection is proposed. The stochastic numerical analysis can be performed based on this simplified model. The results indicated that it is unsafe if the random pitting corrosion is simplified as uniform corrosion. The corrosion location has obvious on the changing rule of residual clamping force.

As a building block towards improved understanding and design of Composite Overwrapped Pressure Vessels (COPV), this paper presents simulations and experimental validation of a 3D finite element model for a metal–composite ring structure subjected to quasi-static indentation, used as a proxy for low velocity impact (LVI). The focus of the work is to model composite ply delamination as well as metal–composite separation, using cohesive elements. A methodology is presented to determine the parameters used for the traction-separation law that controls the cohesive elements. The model was calibrated and validated using a hybrid metal–composite ring at reasonable engineering length-scales, corresponding to structures with 159 mm outer diameter and 50 mm length. Each ring specimen was loaded in displacement controlled compression up to 20 mm, i.e. the point at which composite delamination and plastic deformation of the metallic layer has occurred. Validation is performed by comparing experimental force–displacement curves, strain fields and damage mechanisms to results obtained from the finite element (FE) model. Results from the numerical modelling are in good agreement with experimental values.